Cas no 2097937-64-7 (4-imino-3-(2-phenylethyl)-1,2,3,4-tetrahydroquinazolin-2-one)

• Product Name: 4-imino-3-(2-phenylethyl)-1,2,3,4-tetrahydroquinazolin-2-one
• CAS No: 2097937-64-7
• MF: C₁₆H₁₅N₃O
• MW: 265.309803247452
• CID: 4636926
• Update Time: 2025-06-11

4-imino-3-(2-phenylethyl)-1,2,3,4-tetrahydroquinazolin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-imino-3-(2-phenylethyl)-1,2,3,4-tetrahydroquinazolin-2-one
• 2(1H)-Quinazolinone, 3,4-dihydro-4-imino-3-(2-phenylethyl)-

• Inchi： 1S/C16H15N3O/c17-15-13-8-4-5-9-14(13)18-16(20)19(15)11-10-12-6-2-1-3-7-12/h1-9,17H,10-11H2,(H,18,20)
• InChI Key： GNVCLRNPTPVSRP-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=N)N(CCC2=CC=CC=C2)C1=O

Additional information on 4-imino-3-(2-phenylethyl)-1,2,3,4-tetrahydroquinazolin-2-one

Professional Introduction to 4-imino-3-(2-phenylethyl)-1,2,3,4-tetrahydroquinazolin-2-one (CAS No. 2097937-64-7)

The compound 4-imino-3-(2-phenylethyl)-1,2,3,4-tetrahydroquinazolin-2-one (CAS No. 2097937-64-7) represents a significant advancement in the field of medicinal chemistry, particularly in the design and synthesis of novel heterocyclic scaffolds. This tetrahydroquinazolinone derivative has garnered considerable attention due to its structural complexity and potential biological activities. The presence of an imino group at the 4-position and an allyl-substituted phenethyl group at the 3-position introduces unique electronic and steric properties that make it a promising candidate for further investigation.

Recent studies have highlighted the importance of tetrahydroquinazolinone derivatives in drug discovery, emphasizing their role as privileged scaffolds in the development of pharmacologically active compounds. The structural motif of 1,2,3,4-tetrahydroquinazolin-2-one is particularly noteworthy for its ability to mimic bioactive scaffolds found in natural products and known therapeutic agents. The incorporation of an imino group, which can participate in hydrogen bonding interactions and exhibit electrophilic reactivity, further enhances the compound's potential as a pharmacophore.

The 2-phenylethyl substituent at the 3-position adds another layer of complexity to the molecule, influencing both its solubility and binding affinity. This substitution pattern is frequently observed in biologically active molecules, where aromatic rings and alkyl side chains contribute to target receptor interactions. The combination of these structural features makes 4-imino-3-(2-phenylethyl)-1,2,3,4-tetrahydroquinazolin-2-one a compelling subject for medicinal chemists seeking to develop novel therapeutic agents.

In the context of contemporary research, this compound has been explored for its potential applications in various therapeutic areas. One particularly intriguing avenue involves its investigation as a precursor or analog in the development of kinase inhibitors. Kinases are key enzymes involved in numerous cellular processes, making them attractive targets for drug intervention. The tetrahydroquinazolinone scaffold has shown promise in this regard due to its ability to modulate kinase activity through direct binding or allosteric regulation.

Moreover, the imino group within the molecule can serve as a site for further functionalization, allowing chemists to explore diverse derivatives with tailored biological properties. This flexibility is crucial in drug discovery pipelines, where rapid iteration and optimization are essential for identifying lead compounds with high efficacy and minimal side effects. The synthesis of 4-imino-3-(2-phenylethyl)-1,2,3,4-tetrahydroquinazolin-2-one exemplifies this approach by leveraging well-established synthetic methodologies while introducing novel structural elements.

Recent advances in computational chemistry have also facilitated the study of this compound by enabling virtual screening and molecular docking studies. These techniques allow researchers to predict binding interactions between 4-imino-3-(2-phenylethyl)-1,2,3,4-tetrahydroquinazolin-2-one and potential target proteins with high precision. Such computational insights can guide experimental design and accelerate the discovery process by prioritizing promising candidates for further validation.

The role of heterocyclic compounds like tetrahydroquinazolinones in medicinal chemistry cannot be overstated. These scaffolds are ubiquitous in natural products and synthetic drugs due to their ability to provide multiple hydrogen bonding sites and aromatic systems that enhance binding affinity. The specific arrangement of functional groups within 4-imino-3-(2-phenylethyl)-1,2,3,4-tetrahydroquinazolin-2-one is particularly well-suited for interaction with biological targets such as enzymes and receptors.

In conclusion,4-imino-3-(2-phenylethyl)-1,2,3,4-tetrahydroquinazolin-2-one (CAS No. 2097937-64-7) represents a valuable asset in the pharmaceutical industry's quest for novel therapeutics. Its unique structural features—comprising an imino group, a phenethyl substituent, and a tetrahydroquinazolinone core—make it a versatile scaffold for further exploration. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery efforts aimed at addressing unmet medical needs.